Cas no 959617-38-0 (Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate)

• Product name: Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate
• CAS No: 959617-38-0
• MF: C₁₁H₁₂ClFN₂O₂
• MW: 258.676585197449
• CID: 4723332

Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate
• methyl 2-chloro-5-fluoro-6-(pyrrolidin-1-yl)nicotinate
• OUQMMXPAAQBHET-UHFFFAOYSA-N
• methyl 2-chloro-5-fluoro-6-(pyrrolidin-1-yl)pyridine-3-carboxylate

• Inchi： 1S/C11H12ClFN2O2/c1-17-11(16)7-6-8(13)10(14-9(7)12)15-4-2-3-5-15/h6H,2-5H2,1H3
• InChI Key： OUQMMXPAAQBHET-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C(=N1)N1CCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 42.4

Additional information on Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate

Comprehensive Overview of Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate (CAS No. 959617-38-0)

Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate (CAS No. 959617-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nicotinic acid derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both chloro and fluoro substituents, along with a pyrrolidine ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the compound's structural uniqueness has made it a subject of interest in AI-driven drug discovery platforms. With the rise of machine learning and computational chemistry, scientists are leveraging its molecular properties to predict interactions with biological targets. This aligns with the trending search queries like "how to optimize nicotinate derivatives for drug development" or "role of halogenated compounds in medicinal chemistry." The compound's CAS No. 959617-38-0 is frequently cited in patent literature, underscoring its commercial and academic relevance.

The synthesis of Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate involves multi-step organic reactions, including esterification and nucleophilic substitution. Its high purity and stability under controlled conditions make it suitable for scalable production. Laboratories often search for "synthetic routes for pyrrolidinyl nicotinates" or "analytical methods for halogenated esters," reflecting the technical challenges and opportunities associated with this compound. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure quality control.

From an industrial perspective, the compound's applications extend to crop protection and material science. Its fluoro and chloro groups enhance binding affinity to biological receptors, a feature exploited in designing agrochemicals. This resonates with popular queries such as "eco-friendly halogenated pesticides" or "nicotinate derivatives in sustainable agriculture." As regulatory frameworks evolve, the demand for green chemistry-compliant intermediates like this compound is expected to rise.

In conclusion, Methyl 2-Chloro-5-fluoro-6-pyrrolidin-1-ylnicotinate (CAS No. 959617-38-0) represents a convergence of innovation in pharmaceuticals, agrochemicals, and computational research. Its multifaceted utility and alignment with contemporary scientific trends ensure its continued prominence in both academic and industrial settings. For researchers exploring "next-generation heterocyclic compounds" or "halogenated nicotinates in drug design," this compound offers a compelling case study.